Tris(tetrabutylammonium) hexakis(cyano-C)ferrate

• IUPAC Name: iron(3+);tetrabutylazanium;hexacyanide
• InChI: InChI=1S/3C16H36N.6CN.Fe/c3*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;6*1-2;/h3*5-16H2,1-4H3;;;;;;;/q3*+1;6*-1;+3
• InChI Key: XCPFEAGGIFVGDG-UHFFFAOYSA-N
• Canonical SMILES: CCCC[N+](CCCC)(CCCC)CCCC.CCCC[N+](CCCC)(CCCC)CCCC.CCCC[N+](CCCC)(CCCC)CCCC.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[C-]#N.[Fe+3]
• Molecular Formula: C54H108FeN9
• Molecular Weight: 939.3 g/mol
• CAS No.: 14589-06-1

Description

Tris(tetrabutylammonium) hexakis(cyano-C)ferrate is a heterocyclic organic compound with the molecular formula C54H108FeN9 and a molecular weight of 939.34 g/mol . It is known for its unique structure, which includes an iron(III) center coordinated by six cyanide ligands and three tetrabutylammonium cations

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Tris(tetrabutylammonium) hexakis(cyano-C)ferrate typically involves the reaction of iron(III) chloride with tetrabutylammonium cyanide in an appropriate solvent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

[ \text{FeCl}_3 + 6 \text{Bu}_4\text{NCN} \rightarrow \text{(Bu}_4\text{N})_3[\text{Fe(CN)}_6] + 3 \text{Bu}_4\text{NCl} ]

Industrial Production Methods

Industrial production of this compound involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions such as temperature, pressure, and solvent choice to achieve high yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

Tris(tetrabutylammonium) hexakis(cyano-C)ferrate undergoes various chemical reactions, including:

Oxidation: The iron(III) center can be oxidized to iron(IV) under specific conditions.

Reduction: The compound can be reduced to iron(II) by using suitable reducing agents.

Substitution: The cyanide ligands can be substituted with other ligands, such as halides or phosphines, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Ligand substitution reactions often require the presence of a catalyst and are carried out in polar solvents.

Major Products Formed

Oxidation: Formation of iron(IV) complexes.

Reduction: Formation of iron(II) complexes.

Substitution: Formation of new complexes with substituted ligands.

Scientific Research Applications

Tris(tetrabutylammonium) hexakis(cyano-C)ferrate has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other iron complexes and as a catalyst in various organic reactions.

Biology: Investigated for its potential role in biological systems, particularly in electron transfer processes.

Medicine: Explored for its potential use in medical imaging and as a therapeutic agent.

Industry: Utilized in the development of advanced materials, including magnetic and electronic materials.

Mechanism of Action

The mechanism of action of Tris(tetrabutylammonium) hexakis(cyano-C)ferrate involves its ability to participate in electron transfer processes. The iron center can undergo redox reactions, facilitating the transfer of electrons between different species. This property is exploited in various catalytic and biological applications . The cyanide ligands also play a crucial role in stabilizing the iron center and modulating its reactivity .

Comparison with Similar Compounds

Similar Compounds

Tris(tetra-n-butylammonium) hexanitrato-κ2O,O′-lanthanium(III): Similar structure but with lanthanum instead of iron.

Tris(tetra-n-butylammonium) hexakis(nitrato-O,O′)-cerium(III): Contains cerium instead of iron.

Uniqueness

Tris(tetrabutylammonium) hexakis(cyano-C)ferrate is unique due to its iron center and cyanide ligands, which confer distinct redox properties and reactivity compared to similar compounds with different metal centers or ligands . This uniqueness makes it valuable in specific applications where these properties are advantageous.

Biological Activity

Tris(tetrabutylammonium) hexakis(cyano-C)ferrate, often referred to in the context of its biological activity, is a complex compound that combines tetrabutylammonium ions with hexakis(cyano-C)ferrate anions. This compound has garnered attention for its potential applications in various biological and medical fields, including its use in imaging, detoxification, and as a therapeutic agent.

Chemical Structure and Properties

• Chemical Formula : C$_{18}$H$_{42}$FeN$_{6}$
• Molecular Weight : 859.228 g/mol
• CAS Number : 14038-43-8

The compound is characterized by its unique structure, which includes a central ferrate ion surrounded by six cyano groups and coordinated with three tetrabutylammonium cations. This configuration not only influences its solubility and stability but also its interaction with biological systems.

1. Antidotal Properties

This compound has been noted for its efficacy as an antidote for heavy metal poisoning, particularly cesium and thallium. The ferrate complex acts by adsorbing these toxic ions from the body, facilitating their excretion through urine.

• In Vivo Studies : In rat models, administration of the compound at a dosage of 3 g/day over eight days resulted in significantly increased excretion rates of cesium-134, demonstrating its potential as a therapeutic agent against radiocesium poisoning .

2. Anticancer Activity

Recent studies have indicated that this compound possesses anticancer properties. It has been shown to inhibit the viability of various cancer cell lines through mechanisms that may involve oxidative stress and apoptosis induction.

• Cell Viability Assays : In vitro studies involving human umbilical vein endothelial cells (HUVECs) demonstrated decreased cell viability when exposed to concentrations ranging from 0.1 to 3.0 μg/mL over a 24-hour period, especially under near-infrared (NIR) laser irradiation .

Case Studies

• Radiocesium Detoxification
  • Objective : To evaluate the effectiveness of this compound in detoxifying cesium.
  • Methodology : Rats were administered the compound orally for eight days.
  • Results : There was a marked increase in urinary excretion of cesium isotopes, confirming its role as an effective detoxifying agent .
• Anticancer Efficacy
  • Objective : To investigate the cytotoxic effects on cancer cell lines.
  • Methodology : Various concentrations were tested on HUVECs.
  • Results : The compound exhibited significant cytotoxicity, suggesting potential applications in cancer therapy .

Comparative Analysis

Property	This compound	Prussian Blue (Iron(III) Ferrocyanide)
CAS Number	14038-43-8	14038-43-8
Molecular Weight	859.228 g/mol	859.228 g/mol
Primary Use	Antidote for heavy metal poisoning	Antidote for cesium/thallium poisoning
Anticancer Activity	Yes	Yes
Mechanism of Action	Adsorption and detoxification	Adsorption and detoxification